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Compound of Interest

Compound Name: Chamaejasmenin C

Cat. No.: B1210549

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature predominantly details the anti-cancer activities of
Neochamaejasmin C and Chamaejasmenin B. Data specifically isolating the mechanism of
action for Chamaejasmenin C is limited. This guide focuses on the well-documented activities
of Neochamaejasmin C, a closely related biflavonone, to provide a comprehensive overview of
its potential anti-cancer mechanisms.

Executive Summary

Neochamaejasmin C, a biflavonone isolated from the root of Stellera chamaejasme L., has
demonstrated significant anti-proliferative effects across a range of human cancer cell lines. Its
mechanism of action is multifaceted, primarily involving the induction of cell cycle arrest at the
GO0/G1 phase and the promotion of apoptosis, which is associated with DNA damage. This
document provides a technical overview of the cytotoxic effects of Neochamaejasmin C, details
the experimental protocols used to elucidate its mechanisms, and presents visual
representations of the key cellular pathways it modulates.

Quantitative Data on Anti-Proliferative Activity

The anti-proliferative effects of Neochamaejasmin C have been quantified across various
human solid tumor cell lines. The half-maximal inhibitory concentration (IC50) values, which
indicate the concentration of a drug that is required for 50% inhibition in vitro, are summarized
below.
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) Neochamaejasmin C IC50
Cell Line Cancer Type

(mmoliL)[1]

A549 Non-small cell lung cancer 3.07

KHOS Osteosarcoma Not specified, but noted as
highly sensitive

HepG2 Liver carcinoma 15.97

SMMC-7721 Liver carcinoma 10.33

MG63 Osteosarcoma 11.22

U20S Osteosarcoma 12.01

HCT-116 Colon cancer 13.54

Hela Cervical cancer 14.79

Core Mechanisms of Action in Cancer Cells

Neochamaejasmin C exerts its anti-cancer effects through two primary, interconnected
mechanisms: induction of cell cycle arrest and apoptosis.

GO0/G1 Phase Cell Cycle Arrest

Treatment of cancer cells with Neochamaejasmin C leads to a significant arrest in the GO/G1
phase of the cell cycle.[1] This prevents the cells from entering the S phase, during which DNA
replication occurs, thereby halting proliferation.

Induction of Apoptosis and DNA Damage

Neochamaejasmin C is a potent inducer of apoptosis, or programmed cell death, in sensitive
cancer cell lines.[1] This is accompanied by an increased expression of the DNA damage
marker y-H2AX, suggesting that the apoptotic response may be triggered by DNA damage.[1]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key mechanisms of action of Neochamaejasmin C and the
general workflow for its in vitro evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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